Cas no 2241129-30-4 (2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2241129-30-4
• MF: C₁₃H₁₃F₆NO₃
• MW: 345.237644910812
• CID: 5325788
• Update Time: 2025-10-29

2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline
• Z3300345542
• 6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline; trifluoroacetic acid

• Inchi： 1S/C11H12F3NO.C2HF3O2/c12-11(13,14)7-16-10-2-1-9-6-15-4-3-8(9)5-10;3-2(4,5)1(6)7/h1-2,5,15H,3-4,6-7H2;(H,6,7)
• InChI Key： WJWSJQZSSRJDRM-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC2CNCCC=2C=1)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 58.6

Additional information on 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline

Research Brief on 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline (CAS: 2241129-30-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated compounds, particularly those containing trifluoroethoxy and trifluoroacetic acid moieties. Among these, the compound 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline (CAS: 2241129-30-4) has emerged as a promising candidate for various pharmaceutical applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline is a derivative of tetrahydroisoquinoline, a scaffold known for its diverse pharmacological properties. The incorporation of trifluoroethoxy and trifluoroacetic acid groups enhances its metabolic stability and bioavailability, making it an attractive target for drug development. Recent studies have explored its synthesis via multi-step organic reactions, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits significant affinity for certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. Researchers have also investigated its potential as an inhibitor of specific enzymes implicated in neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed promising inhibitory activity against monoamine oxidase B (MAO-B), an enzyme associated with Parkinson's disease. These findings suggest its potential as a lead compound for the development of novel neuroprotective agents.

Further investigations into the pharmacokinetic properties of 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline have revealed favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier (BBB) has been particularly noteworthy, as it underscores its suitability for targeting central nervous system (CNS) disorders. However, challenges related to its metabolism and potential toxicity remain areas of active research. Recent efforts have focused on structural modifications to improve its safety profile while retaining its therapeutic efficacy.

In conclusion, the compound 2,2,2-Trifluoroacetic acid;6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinoline (CAS: 2241129-30-4) represents a promising avenue for drug discovery, particularly in the treatment of neurological and inflammatory conditions. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties. As the field of fluorinated compounds continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.